Cas no 1379420-95-7 (2-Cyano-3-hydroxycinnamic acid)

• Product Name: 2-Cyano-3-hydroxycinnamic acid
• CAS No: 1379420-95-7
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 4949017
• Update Time: 2025-05-26

2-Cyano-3-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-hydroxycinnamic acid
• a-cyano-b-hydroxycinnamic acid

• Inchi： 1S/C10H7NO3/c11-6-8-7(4-5-10(13)14)2-1-3-9(8)12/h1-5,12H,(H,13,14)/b5-4+
• InChI Key： FSGHFDBUTTVDGL-SNAWJCMRSA-N
• SMILES： OC1=CC=CC(/C=C/C(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-3-hydroxycinnamic acid

2-Cyano-3-Hydroxycinnamic Acid: A Comprehensive Overview

2-Cyano-3-hydroxycinnamic acid (CAS No. 1379420-95-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as cyano hydroxycinnamic acid, belongs to the family of aromatic acids and is characterized by its unique structural features, which include a cyano group (-CN) and a hydroxyl group (-OH) attached to a cinnamic acid backbone. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-cyano-3-hydroxycinnamic acid through various methodologies. Researchers have explored both traditional and modern techniques, such as enzymatic catalysis and click chemistry, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical manufacturing. The compound's synthesis has been extensively studied, with particular emphasis on its stereochemistry and regioselectivity, ensuring high purity and consistency in commercial products.

The pharmacological potential of 2-cyano-3-hydroxycinnamic acid has garnered considerable attention in recent years. Studies have demonstrated its potential as a bioactive agent with applications in drug discovery. For instance, research published in *Nature Communications* highlights its ability to modulate cellular signaling pathways, making it a promising candidate for anti-inflammatory and anti-cancer therapies. Furthermore, its antioxidant properties have been leveraged in nutraceuticals and cosmeceuticals, where it serves as a natural preservative and skin protectant.

In the realm of materials science, 2-cyano-3-hydroxycinnamic acid has emerged as a key component in the development of advanced materials. Its ability to form stable metal complexes has led to its use in designing novel catalysts for organic transformations. Additionally, its incorporation into polymer matrices has enhanced the mechanical and thermal properties of biodegradable plastics, contributing to sustainable material innovation.

The environmental impact of 2-cyano-3-hydroxycinnamic acid has also been a focal point of recent studies. Research conducted by the *Journal of Environmental Science* reveals its biodegradability under aerobic conditions, suggesting that it poses minimal risk to ecosystems when properly managed. This finding is particularly relevant for industries relying on large-scale production and disposal of this compound.

From a structural perspective, 2-cyano-3-hydroxycinnamic acid exhibits intriguing electronic properties due to the conjugation between its cyano and hydroxyl groups. This conjugation enhances its ability to absorb UV light, making it an ideal candidate for photonic applications such as dye-sensitized solar cells (DSSCs). Recent breakthroughs in this area have significantly improved the efficiency of DSSCs by incorporating this compound as a photosensitizer.

In conclusion, 2-cyano-3-hydroxycinnamic acid (CAS No. 1379420-95-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a pivotal molecule for future innovations in medicine, materials science, and environmental sustainability.